N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5,7-trimethyl-N-[(3-methylthiophen-2-yl)methyl]-1-benzofuran-2-carboxamide

Specification

• Molecular Formula: C22H25NO4S2
• Molecular Weight: 431.6 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-3,5,7-trimethyl-N-[(3-methylthiophen-2-yl)methyl]-1-benzofuran-2-carboxamide
• Standard InChI: InChI=1S/C22H25NO4S2/c1-13-9-15(3)20-18(10-13)16(4)21(27-20)22(24)23(11-19-14(2)5-7-28-19)17-6-8-29(25,26)12-17/h5,7,9-10,17H,6,8,11-12H2,1-4H3
• Standard InChI Key: UMOJUIPDAIKPDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=C(C4=CC(=CC(=C4O3)C)C)C

Introduction

N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5,7-trimethyl-N-[(3-methylthiophen-2-yl)methyl]-1-benzofuran-2-carboxamide is a complex organic compound featuring a unique combination of structural elements, including a benzofuran moiety, a tetrahydrothiophene ring, and a carboxamide group. This compound is of interest due to its potential biological activities and chemical reactivity, which are influenced by its diverse functional groups.

Structural Features

• Benzofuran Moiety: This fused ring system combines a benzene ring with a furan ring, contributing to the compound's aromatic properties and potential biological interactions.

• Tetrahydrothiophene Ring: The presence of sulfur in this ring suggests reactivity with electrophiles or nucleophiles, potentially leading to new derivatives.

• Carboxamide Group: This functional group can undergo hydrolysis or nucleophilic substitution reactions, enhancing the compound's chemical versatility.

• Molecular Formula and Weight: The molecular formula for this compound is not explicitly provided in the available sources, but it is similar to related compounds with molecular weights around 415.5 g/mol.

Synthesis

The synthesis of N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5,7-trimethyl-N-[(3-methylthiophen-2-yl)methyl]-1-benzofuran-2-carboxamide typically involves multiple steps, each requiring optimization to maximize yield and purity. Common reagents include oxidizing agents like hydrogen peroxide and reducing agents such as lithium aluminum hydride. The specific reaction conditions—temperature, pressure, and solvent choice—are crucial for achieving the desired product.

Biological Activities

While specific biological activities of N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5,7-trimethyl-N-[(3-methylthiophen-2-yl)methyl]-1-benzofuran-2-carboxamide are not detailed in the available literature, compounds with similar structures often exhibit significant biological activity. For instance, related benzofuran derivatives have shown antimicrobial and anticancer properties.

Potential Applications

Given its structural complexity and functional groups, this compound may have potential applications in medicinal chemistry, particularly in drug discovery and development. Its unique combination of functional groups could lead to distinct biological activities not observed in simpler derivatives or related compounds.

Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity
N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)-3,5-dimethyl-benzofuran	Contains dioxido and benzofuran	Antimicrobial
N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxybenzyl)-3,5,7-trimethyl-benzofuran	Similar dioxido structure	Antitumor
2-(5-methyl-benzofuran)-N-(thiophen-methyl)acetamide	Benzofuran with thiophene	Neuroprotective

This table highlights the diversity of biological activities among related compounds, suggesting that N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5,7-trimethyl-N-[(3-methylthiophen-2-yl)methyl]-1-benzofuran-2-carboxamide could exhibit unique properties based on its specific structural features.